The Discovery, Isolation, and Characterization of Avilamycin C: A Technical Guide
The Discovery, Isolation, and Characterization of Avilamycin C: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
Avilamycin C is a member of the avilamycin complex, a family of orthosomycin antibiotics produced by the fermentation of Streptomyces viridochromogenes.[1][2] As a minor component of this complex, Avilamycin C, alongside its more abundant counterpart Avilamycin A, has garnered interest for its activity against Gram-positive bacteria.[3] This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Avilamycin C, with detailed methodologies for key experimental procedures and a summary of its physicochemical and biological properties.
Data Presentation
Physicochemical Properties of Avilamycin C
| Property | Value | Reference |
| Molecular Formula | C61H90Cl2O32 | [3] |
| Molecular Weight | 1406.25 g/mol | [3] |
| Appearance | Colorless, fine plates (dihydrate) from acetone/ether | [3] |
| Melting Point | 188-189 °C (dihydrate) | [3] |
| Specific Optical Rotation [α]D20 | -4.8° (c = 1.44 in chloroform) | [3] |
| UV max (methanol) | 228, 284 nm (log ε 4.12, 3.33) | [3] |
| Solubility | Soluble in methanol or DMSO | |
| Storage | -20°C (long term) |
Antibacterial Activity of Avilamycin (Complex)
The avilamycin complex exhibits potent activity against a range of Gram-positive bacteria. While specific data for isolated Avilamycin C is limited in the public domain, the activity of the complex provides a strong indication of its potential.
| Bacterial Species | MIC50 (µg/mL) | MIC90 (µg/mL) | Reference |
| Clostridium perfringens | 0.06 | 128 | [4] |
| Clostridium perfringens (pre-avilamycin approval isolates) | 2 | 2 | [5] |
| Clostridium perfringens (post-avilamycin approval isolates) | 1 | 2 | [5] |
Note: The broader range for the first C. perfringens entry is from a study of 120 clinical isolates, showing the variability in susceptibility.
Experimental Protocols
Fermentation of Streptomyces viridochromogenes for Avilamycin Production
This protocol is based on general descriptions found in patents for the production of the avilamycin complex.
a. Strain and Culture Conditions:
-
Microorganism: Streptomyces viridochromogenes (e.g., strain NRRL 2860 or MCCC1A01659).[6]
-
Seed Culture Medium (g/L): Soybean cake powder 15.0, yeast powder 25.0, glucose 5.0, dextrin 20.0, CaCl2 2.0, CaCO3 1.0. Adjust pH to 7.0-7.2.[7]
-
Fermentation Medium (g/L): Corn starch 40.0, glucose 20.0, soybean cake powder 10.0, CaCl2 2.0, CaCO3 4.0, NaCl 1.0. Adjust pH to 7.2-7.4.[7]
-
Fermentation Parameters:
b. Procedure:
-
Prepare the seed culture medium and sterilize.
-
Inoculate with a sporulating culture of S. viridochromogenes.
-
Incubate the seed culture at 28°C with shaking for 24-36 hours.[7]
-
Prepare the fermentation medium in a suitable fermenter and sterilize.
-
Inoculate the fermentation medium with the seed culture.
-
Carry out the fermentation under the specified parameters. Monitor pH, dissolved oxygen, and glucose consumption.
Isolation and Purification of Avilamycin C
The following is a generalized protocol for the isolation of avilamycins, which can be adapted for the specific purification of Avilamycin C. This often involves a multi-step chromatographic approach.
a. Extraction:
-
At the end of the fermentation, filter the broth to separate the mycelium from the supernatant. A filter aid (e.g., 1.5% Celite) can be used to improve filtration.[8]
-
The avilamycin complex is primarily found in the mycelial cake.
-
Extract the mycelial cake with an organic solvent such as methanol.[7]
-
Concentrate the methanol extract under reduced pressure to obtain a crude extract.
b. Chromatographic Purification:
-
Silica Gel Chromatography (Initial Separation):
-
Apply the crude extract to a silica gel column.
-
Elute with a gradient of chloroform and acetone (e.g., starting with a 4:1 mixture and progressing to 3:7).[4]
-
Collect fractions and monitor by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).
-
-
Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) (Fine Purification):
-
Pool the fractions containing the avilamycin complex.
-
Further purify using a semi-preparative RP-HPLC column (e.g., C18).
-
A typical mobile phase could be a gradient of acetonitrile and an ammonium acetate buffer.[9]
-
Monitor the elution profile using a UV detector at 295 nm.[9]
-
Collect the peak corresponding to Avilamycin C.
-
Desalt and concentrate the purified fraction to obtain pure Avilamycin C.
-
Characterization by Mass Spectrometry
a. Electrospray Ionization Mass Spectrometry (ESI-MS):
-
Instrumentation: A quadrupole ion trap mass spectrometer with an ESI source is suitable for analysis.
-
Sample Preparation: Dissolve the purified Avilamycin C in a suitable solvent such as methanol.
-
Analysis:
-
For negative ion mode, the deprotonated molecule [M-H]- would be observed.
-
For positive ion mode, the sodium adduct [M+Na]+ is commonly observed for avilamycins.[10]
-
Perform tandem MS (MS/MS) on the parent ion to obtain fragmentation patterns. The fragmentation of avilamycins typically involves the sequential loss of sugar moieties from the oligosaccharide chain.[10]
-
Mandatory Visualizations
Caption: Workflow for Avilamycin C Isolation.
References
- 1. fao.org [fao.org]
- 2. Avilamycin production enhancement by mutagenesis and fermentation optimization in Streptomyces viridochromogenes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Avilamycin [drugfuture.com]
- 4. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
- 5. No change in avilamycin (Surmax® Premix) minimum inhibitory concentration for Clostridium perfringens isolates recovered from poultry up to 7 years post-approval in Canada - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. CN104543413A - Preparation method for avilamycin premix - Google Patents [patents.google.com]
- 7. CN102936608A - Method for producing avilamycin by fermenting - Google Patents [patents.google.com]
- 8. DE1116864B - Manufacture and extraction of the antibiotic avilamycin - Google Patents [patents.google.com]
- 9. Determination of avilamycin A and B in pig faeces by solid phase extraction and reverse-phase HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Fragmentation studies on the antibiotic avilamycin A using ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
